Cas no 1891-90-3 (4-(Trifluoromethyl)benzamide)
4-(Trifluoromethyl)benzamide is a fluorinated aromatic amide compound characterized by the presence of a trifluoromethyl (–CF₃) group at the para position of the benzamide scaffold. This structural feature enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The trifluoromethyl group improves metabolic stability and lipophilicity, which is advantageous in drug design. The compound is commonly utilized in the development of agrochemicals, bioactive molecules, and materials science applications. Its high purity and well-defined reactivity profile ensure consistent performance in coupling reactions, amidation processes, and as a building block for more complex fluorinated derivatives.
4-(Trifluoromethyl)benzamide structure
Product Name:4-(Trifluoromethyl)benzamide
CAS No:1891-90-3
MF:C8H6F3NO
MW:189.13455247879
MDL:MFCD00007998
CID:42149
PubChem ID:74684
Update Time:2025-05-28
4-(Trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(Trifluoromethyl)benzamide
- C8H6F3NO
- p-(Trifluoromethyl)benzamide
- 4-Carbamoylbenzotrifluoride
- 4-trifluoromethylbenzamide
- para-trifluoromethylbenzamide
- p-Toluamide,a,a,a-trifluoro- (6CI,8CI)
- NSC 160490
- TIMTEC-BB SBB002331
- p-Trifluoromethylbenzamide
- à,à,à-trifluoro-p-toluamide
- N-(4-Trifluoromethyl)benzamide
- Benzamide, 4-(trifluoromethyl)-
- 4-(Trifluoromethyl)benzamide99%
- 4-(TRIFLUOROMETHYL)BENZAMIDE 99%
- 4-(Trifluoromethyl)benzamide, 98+%
- WEJHBEDHLLBJFW-UHFFFAOYSA-N
- ALPHA,ALPHA,ALPHA-TRIFLUORO-P-TOLUAMIDE
- PubChem5482
- 4-trifluoromethyl-benzamide
- TimTec1_004897
- 4-CF3-C6H4CONH2
- Jsp003887
- TIMTEC-BB SB
- CTD99SHH2S
- Z33546478
- A813306
- SR-01000530647-1
- PS-8414
- EINECS 217-571-9
- CHEMBL4065573
- 1891-90-3
- LR5
- AKOS001740657
- UNII-CTD99SHH2S
- NSC160490
- MFCD00007998
- FT-0616909
- NSC-160490
- SR-01000530647
- CS-W015961
- NS00046125
- HMS1547O13
- SCHEMBL8261011
- SCHEMBL171651
- T3474
- SY035534
- W-107749
- DTXSID70172304
- Para-(trifluoromethyl)benzamide
- RENMBWIXVKJJCC-UHFFFAOYSA-N
- DB-044698
- STK788406
- DTXCID9094795
-
- MDL： MFCD00007998
- Inchi： 1S/C8H6F3NO/c9-8(10,11)6-3-1-5(2-4-6)7(12)13/h1-4H,(H2,12,13)
- InChI Key： WEJHBEDHLLBJFW-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(N)=O)=CC=1)(F)F
- BRN： 2098929
Computed Properties
- Exact Mass: 189.04000
- Monoisotopic Mass: 189.040148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.7
- Topological Polar Surface Area: 43.1
Experimental Properties
- Color/Form: Crystalline powder
- Density: 1.3305 (estimate)
- Melting Point: 183-186 ºC
- Boiling Point: 254.2℃ at 760 mmHg
- Flash Point: 107.5°C
- Refractive Index: 1.478
- PSA: 43.09000
- LogP: 2.50460
- Solubility: Not determined
4-(Trifluoromethyl)benzamide Security Information
- Hazard Statement： Irritant
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S26-S36-S37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances
4-(Trifluoromethyl)benzamide Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(Trifluoromethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T839911-25g |
4-(Trifluoromethyl)benzamide |
1891-90-3 | 98% | 25g |
398.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T3474-5g |
4-(Trifluoromethyl)benzamide |
1891-90-3 | 98.0%(GC) | 5g |
￥290.0 | 2022-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T3474-25g |
4-(Trifluoromethyl)benzamide |
1891-90-3 | 98.0%(GC) | 25g |
￥1190.0 | 2022-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UX890-25g |
4-(Trifluoromethyl)benzamide |
1891-90-3 | 98% | 25g |
409CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UX890-1g |
4-(Trifluoromethyl)benzamide |
1891-90-3 | 98% | 1g |
57CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UX890-5g |
4-(Trifluoromethyl)benzamide |
1891-90-3 | 98% | 5g |
￥81.0 | 2022-06-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T44060-25g |
4-(Trifluoromethyl)benzamide |
1891-90-3 | 98% | 25g |
¥135.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T44060-5g |
4-(Trifluoromethyl)benzamide |
1891-90-3 | 98% | 5g |
¥43.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T44060-100g |
4-(Trifluoromethyl)benzamide |
1891-90-3 | 100g |
¥706.0 | 2021-09-03 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031152-25g |
4-(Trifluoromethyl)benzamide |
1891-90-3 | 98% | 25g |
￥196 | 2024-05-25 |
4-(Trifluoromethyl)benzamide Related Literature
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Marek M. Nagiec,Jeremy R. Duvall,Adam P. Skepner,Eleanor A. Howe,Jessica Bastien,Eamon Comer,Jean-Charles Marie,Stephen E. Johnston,Joseph Negri,Michelle Eichhorn,Julien Vantourout,Clary Clish,Kiran Musunuru,Michael Foley,Jose R. Perez,Michelle A. J. Palmer Med. Chem. Commun. 2018 9 1831
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Kun-Lin Liu,Fei Teng,Lu Xiong,Xiao Li,Chao Gao,Luo-Ting Yu RSC Adv. 2021 11 24095
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Kun-Lin Liu,Fei Teng,Lu Xiong,Xiao Li,Chao Gao,Luo-Ting Yu RSC Adv. 2021 11 24095
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Luke A. Marchetti,Tobias Kr?mer,Robert B. P. Elmes Org. Biomol. Chem. 2022 20 7056
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Marek Staszewski,Anna Stasiak,Tadeusz Karcz,Daniel McNaught Flores,Wies?awa Agnieszka Fogel,Katarzyna Kie?-Kononowicz,Rob Leurs,Krzysztof Walczyński Med. Chem. Commun. 2019 10 234
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